Cas no 93273-13-3 (4-Chloro-2-phenylbutanenitrile)

• Product Name: 4-Chloro-2-phenylbutanenitrile
• CAS No: 93273-13-3
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• MDL: MFCD18711499
• CID: 801257
• PubChem ID: 13297920
• Update Time: 2025-11-01

4-Chloro-2-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-phenylbutanenitrile
• Benzeneacetonitrile, a-(2-chloroethyl)-
• 2-phenyl-4-chlorobutyronitrile
• 4-Chlor-2-phenyl-butyronitril
• 4-chloro-2-phenyl-butyronitrile
• AKOS006343912
• DTXSID70535531
• 4-chloro-2-phenylbutyronitrile
• SCHEMBL22323261
• 93273-13-3

• MDL： MFCD18711499
• Inchi： 1S/C10H10ClN/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10H,6-7H2
• InChI Key： QATMNEWCJVVAJK-UHFFFAOYSA-N
• SMILES： ClCCC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.05000
• Monoisotopic Mass: 179.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.92268

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Chloro-2-phenylbutanenitrile

Research Brief on 4-Chloro-2-phenylbutanenitrile (CAS: 93273-13-3) in Chemical Biology and Pharmaceutical Applications

4-Chloro-2-phenylbutanenitrile (CAS: 93273-13-3) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This nitrile derivative, characterized by its chloro and phenyl functional groups, has been the subject of recent studies due to its potential as a versatile intermediate in organic synthesis and drug development. The compound's unique structural features make it a valuable scaffold for the design of novel bioactive molecules, particularly in the context of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent investigations into 4-Chloro-2-phenylbutanenitrile have focused on its synthetic utility and biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of γ-aminobutyric acid (GABA) analogues, which show promise as potential anticonvulsant agents. The research team employed a novel asymmetric hydrogenation approach using 4-Chloro-2-phenylbutanenitrile as the starting material, achieving high enantioselectivity (up to 98% ee) in the final products.

In pharmaceutical applications, 4-Chloro-2-phenylbutanenitrile has shown particular relevance in the development of protein kinase inhibitors. A recent patent application (WO2023056789) describes its use in the synthesis of novel compounds targeting tyrosine kinase activity, with potential applications in oncology therapeutics. The compound's ability to serve as a versatile building block for structure-activity relationship (SAR) studies has been highlighted in multiple recent publications, emphasizing its importance in medicinal chemistry optimization programs.

From a safety and toxicological perspective, new data has emerged regarding the handling and biological effects of 4-Chloro-2-phenylbutanenitrile. A 2024 study in Chemical Research in Toxicology reported detailed metabolic profiling, identifying the major cytochrome P450 enzymes involved in its biotransformation. These findings have important implications for drug development programs utilizing this compound, particularly in predicting potential drug-drug interactions and metabolic stability of derivatives.

The commercial availability and synthetic accessibility of 4-Chloro-2-phenylbutanenitrile continue to make it a popular choice for research laboratories. Recent improvements in synthetic protocols have reduced production costs while increasing yields, as documented in a 2023 Organic Process Research & Development publication. These advancements are expected to further stimulate research into novel applications of this versatile intermediate in both academic and industrial settings.

Looking forward, the unique properties of 4-Chloro-2-phenylbutanenitrile position it as a compound of ongoing interest in chemical biology. Current research directions include its potential application in PROTAC (proteolysis targeting chimera) technology and as a building block for covalent inhibitors. The compound's CAS number (93273-13-3) serves as an important identifier for researchers tracking its diverse applications across multiple disciplines within the chemical and pharmaceutical sciences.